2-Fluoro-6-(isopropoxy)benzamide, 90%

• IUPAC Name: 2-fluoro-6-propan-2-yloxybenzamide
• InChI: InChI=1S/C10H12FNO2/c1-6(2)14-8-5-3-4-7(11)9(8)10(12)13/h3-6H,1-2H3,(H2,12,13)
• InChI Key: FCOVSCGMGCVATC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C(=CC=C1)F)C(=O)N
• Molecular Formula: C10H12FNO2
• Molecular Weight: 197.21 g/mol

Description

2-Fluoro-6-(isopropoxy)benzamide, 90% (2FIPB) is an organic compound commonly used in scientific research. It is a versatile compound that has many applications in a variety of fields, including organic synthesis, biochemistry, and drug development. 2FIPB is a highly soluble compound with a wide range of solubility in a variety of organic solvents. It is also relatively stable in aqueous solutions. This makes it an ideal choice for a wide range of laboratory experiments.

Scientific Research Applications

2-Fluoro-6-(isopropoxy)benzamide, 90% has a wide range of applications in scientific research. It has been used in organic synthesis to synthesize a variety of organic compounds, including drugs and pharmaceuticals. It has also been used in biochemistry and drug development to study the biochemical and physiological effects of various drugs. 2-Fluoro-6-(isopropoxy)benzamide, 90% has also been used in the synthesis of polymers and other materials.

Mechanism of Action

2-Fluoro-6-(isopropoxy)benzamide, 90% is a highly reactive compound that can react with a variety of organic compounds. It can react with amines and carboxylic acids to form amides and esters, respectively. It can also react with alcohols and phenols to form ethers and esters. The reactivity of 2-Fluoro-6-(isopropoxy)benzamide, 90% is due to its electron-withdrawing fluorine atom, which increases the reactivity of the molecule.
Biochemical and Physiological Effects
2-Fluoro-6-(isopropoxy)benzamide, 90% has been studied for its potential to modulate biochemical and physiological processes. Studies have shown that 2-Fluoro-6-(isopropoxy)benzamide, 90% can modulate the activity of enzymes and other proteins, as well as the expression of genes. It has also been shown to have anti-inflammatory, anti-oxidant, and anti-tumor activities.

Advantages and Limitations for Lab Experiments

2-Fluoro-6-(isopropoxy)benzamide, 90% has a number of advantages and limitations for laboratory experiments. One of its major advantages is its high solubility in a variety of organic solvents, which makes it an ideal choice for a wide range of experiments. It is also relatively stable in aqueous solutions. However, it is a highly reactive compound and must be handled with care.

Future Directions

2-Fluoro-6-(isopropoxy)benzamide, 90% has a wide range of applications in scientific research and has the potential to be used in a variety of fields. Possible future directions for research include further study of its biochemical and physiological effects, as well as its potential to be used in drug development. Additionally, 2-Fluoro-6-(isopropoxy)benzamide, 90% could be used in the synthesis of polymers and other materials. It could also be used to study the reactivity of other organic compounds, as well as its ability to modulate biochemical and physiological processes.

Synthesis Methods

2-Fluoro-6-(isopropoxy)benzamide, 90% is synthesized by reacting anhydrous isopropyl alcohol and benzoic acid in the presence of anhydrous hydrogen fluoride. The reaction proceeds in two steps: first, the benzoic acid is esterified with the isopropyl alcohol to form an ester, and then the ester is fluorinated with hydrogen fluoride to form 2-Fluoro-6-(isopropoxy)benzamide, 90%. The reaction is carried out at a temperature of -10 to -20°C and is completed within a few hours.